1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N-[2-(3-methoxyphenyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C26H27FN2O2/c1-31-23-6-4-5-21(17-23)24-7-2-3-8-25(24)28-26(30)20-13-15-29(16-14-20)18-19-9-11-22(27)12-10-19/h2-12,17,20H,13-16,18H2,1H3,(H,28,30)
• InChI Key: QXQQTBZRFQEYBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=CC=C2NC(=O)C3CCN(CC3)CC4=CC=C(C=C4)F
• Molecular Formula: C26H27FN2O2
• Molecular Weight: 418.5 g/mol

Description

1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide, also known as Compound X, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X is not fully understood. However, studies have suggested that it may act by binding to certain receptors in the central nervous system, such as the mu-opioid receptor and the cannabinoid receptor. This binding may result in the modulation of neurotransmitter release, leading to the observed pharmacological effects.
Biochemical and Physiological Effects:
1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X has been shown to have various biochemical and physiological effects. It has been found to have analgesic effects in animal models of neuropathic pain, as well as anti-inflammatory effects in models of acute inflammation. In addition, it has been shown to have anticonvulsant effects in animal models of epilepsy, and anxiolytic effects in models of anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X in lab experiments include its well-defined chemical structure, its ability to selectively bind to certain receptors, and its potential therapeutic applications. However, there are also limitations associated with its use, such as its low solubility in aqueous solutions, its potential toxicity, and its limited availability.

Future Directions

There are several future directions for research on 1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neuropathic pain and epilepsy. Another direction is to explore its potential use as a tool for studying the role of certain receptors in the central nervous system. Finally, there is a need for further studies on the safety and toxicity of 1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X, as well as its pharmacokinetics and pharmacodynamics.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X involves several steps, including the reaction of 4-fluorobenzylamine with 3'-methoxy-2-biphenylcarboxylic acid to form an amide intermediate. This intermediate is then reacted with piperidine and chloroform to yield 1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X.

Scientific Research Applications

1-(4-fluorobenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide X has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have various pharmacological effects, including analgesic, anti-inflammatory, and anticonvulsant properties. In addition, it has been investigated for its potential use in the treatment of various diseases, such as neuropathic pain, epilepsy, and anxiety disorders.